Cas no 53338-46-8 ( )

• Product Name: &nbsp
• CAS No: 53338-46-8
• MF: C₄H₄Br₂N₄
• MW: 267.909358024597
• CID: 938343
• PubChem ID: 296118
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5,6-dibromopyrazine-2,3-diamine
• 2,3-Diamino-5,6-dibrompyrazin
• 5,6-dibromo-pyrazine-2,3-diamine
• AC1L6PO4
• diamino-dibromopyrazine
• NSC165920
• 53338-46-8
• DTXSID00304494
• NSC-165920
• SCHEMBL11834767
•  

• Inchi： 1S/C4H4Br2N4/c5-1-2(6)10-4(8)3(7)9-1/h(H2,7,9)(H2,8,10)
• InChI Key： SEIVMNILYAKPCI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(N)=N1)N)Br

Computed Properties

• Exact Mass: 265.88032
• Monoisotopic Mass: 265.88027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.82
• LogP: 2.32840